Cas no 4198-33-8 (L-Chlorosuccinic acid)

• Product Name: L-Chlorosuccinic acid
• CAS No: 4198-33-8
• MF: C₄H₅ClO₄
• MW: 152.53310084343
• CID: 44832
• PubChem ID: 9793861
• Update Time: 2025-04-18

L-Chlorosuccinic acid Chemical and Physical Properties

Names and Identifiers

• L-Chlorosuccinic acid
• (S)-Chlorosuccinic acid
• (S)-2-Chlorobutanedioic acid
• (S)-2-CHLOROSUCCINIC ACID
• L-2-Chlorosuccinic acid
• L-2-chlorosuccinic acid crystalline
• SCHEMBL2782669
• Q27275991
• BUTANEDIOIC ACID, 2-CHLORO-, (2S)-
• TQP0743
• EINECS 224-092-9
• Chlorosuccinic acid, (S)-
• Succinic acid, chloro-, (S)-
• (R)-2-CHLOROSUCCINIC ACID
• AKOS017344893
• DTXSID701032152
• (2S)-2-chlorobutanedioic acid
• D23232NSUY
• (-)-CHLOROSUCCINIC ACID
• GTPL9634
• BUTANEDIOIC ACID, CHLORO-, (2S)-
• Butanedioic acid, chloro-, (S)-
• 4198-33-8
• UNII-D23232NSUY
• QEGKXSHUKXMDRW-REOHCLBHSA-N

• Inchi： 1S/C4H5ClO4/c5-2(4(8)9)1-3(6)7/h2H,1H2,(H,6,7)(H,8,9)/t2-/m0/s1
• InChI Key： QEGKXSHUKXMDRW-REOHCLBHSA-N
• SMILES： Cl[C@H](C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 151.98800
• Monoisotopic Mass: 151.987636
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: -0.1

Experimental Properties

• Density: 1.595
• Melting Point: 150-153 ºC
• Boiling Point: 235.8 °C at 760 mmHg
• Flash Point: 96.4 °C
• Refractive Index: 1.509
• PSA: 74.60000
• LogP: 0.15310

L-Chlorosuccinic acid Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： R34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids